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Compound of Interest

Compound Name: 4-propyl-1,3-oxazole

Cat. No.: B2645997 Get Quote

Essential Safety and Handling Guide for 4-
Propyl-1,3-oxazole
Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 4-propyl-1,3-
oxazole. The following information is extrapolated from data on structurally similar oxazole

derivatives and general chemical safety principles. It is imperative that a comprehensive, site-

specific risk assessment is conducted by qualified personnel before handling this compound.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for the handling and disposal of 4-propyl-1,3-
oxazole, designed for researchers, scientists, and professionals in drug development.

Hazard Assessment and Quantitative Data
Based on analogous compounds, 4-propyl-1,3-oxazole is anticipated to be a flammable liquid

that is harmful if swallowed and may cause skin, eye, and respiratory irritation. All handling

should occur in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data for Structurally Similar Oxazole Derivatives:
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Property
2,5-
Diphenyloxazo
le[1]

4-
Methyloxazole

5-Ethoxy-4-
methyloxazole

2-Isopropyl-4-
methylthiazole
[2]

GHS Hazard

Class

Not classified as

hazardous

Flammable

liquid, Skin

irritation, Eye

irritation,

Respiratory

irritation

Harmful if

swallowed, Skin

irritation, Eye

irritation,

Respiratory

irritation

Flammable

liquid, Harmful if

swallowed, Skin

irritation, Eye

irritation,

Respiratory

irritation

Molecular

Formula
C15H11NO C4H5NO C6H9NO2 C7H11NS

Physical State Solid Liquid Liquid Liquid

Boiling Point 360 °C (680 °F) 86 °C (187 °F) Not available Not available

Flash Point Not available Not available Not available Not available

Occupational

Exposure Limits
No data available No data available No data available No data available

Note: This data is for related compounds and should be used for estimation purposes only.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to ensure personal safety when handling 4-propyl-
1,3-oxazole.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[3]

Protects against splashes and

vapors which may cause

serious eye irritation.

Hand Protection Nitrile or neoprene gloves.[3]

Provides a barrier against skin

contact which may cause

irritation. Regularly inspect

gloves for signs of degradation

or permeation and replace

them immediately if

compromised.[3]

Body Protection Flame-resistant lab coat.

Protects against accidental

splashes and potential fire

hazards.

Respiratory Protection

Use in a certified chemical

fume hood is required. If a

fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Minimizes inhalation of vapors

which may cause respiratory

tract irritation.

Experimental Protocols: Handling and Storage
Handling:

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. An emergency eyewash station

and safety shower must be accessible.

Dispensing: Conduct all dispensing and handling of 4-propyl-1,3-oxazole inside a chemical

fume hood to control vapor exposure.

Spill Prevention: Use secondary containment, such as a tray, to contain any potential spills

during transfer and use.
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Avoidance of Ignition Sources: Keep the compound away from open flames, hot surfaces,

and sparks, as it is expected to be flammable.[4][5]

Storage:

Container: Store in a tightly sealed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area designated for flammable liquids.[6]

Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[1]

Operational and Disposal Plans
Spill Response:

Evacuation: In the event of a large spill, evacuate the immediate area and alert colleagues.

Ventilation: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

contain the liquid.

Cleanup: Carefully sweep the absorbent material into a designated, labeled waste container.

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal:

Waste Collection: Collect all waste containing 4-propyl-1,3-oxazole, including contaminated

consumables, in a dedicated, clearly labeled, and sealed container for flammable liquid

waste.[7][8][9]

Waste Segregation: Do not mix with other waste streams, particularly halogenated solvents,

to ensure proper disposal.[8][9]
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Disposal Procedure: Arrange for disposal through a licensed hazardous waste management

company in accordance with all local, state, and federal regulations.[10]

Safety Workflow Diagram
Caption: Workflow for the safe handling of 4-propyl-1,3-oxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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